N-(3-Bromophenyl)-6,7-dimethoxy-N-methylquinazolin-4-amine
N-(3-Bromophenyl)-6,7-dimethoxy-N-methylquinazolin-4-amine
EBE-A22 is a derivative of PD 153035. EBE-A22, has no effect on EGF-R TK but maintains a high cytotoxic profile. EBE-A22 binds to DNA and behave as typical intercalating agents. EBE-A22 unwinds supercoiled plasmid, stabilizes duplex DNA against heat denaturation, and produces negative CD and ELD signals, as expected for an intercalating agent. EBE-A22, but not PD153035, interacts preferentially with GC-rich sequences and discriminates against homooligomeric runs of A and T which are often cut more readily by the enzyme in the presence of the drug compared to the control.
Brand Name:
Vulcanchem
CAS No.:
229476-53-3
VCID:
VC0526812
InChI:
InChI=1S/C17H16BrN3O2/c1-21(12-6-4-5-11(18)7-12)17-13-8-15(22-2)16(23-3)9-14(13)19-10-20-17/h4-10H,1-3H3
SMILES:
CN(C1=CC(=CC=C1)Br)C2=NC=NC3=CC(=C(C=C32)OC)OC
Molecular Formula:
C17H16BrN3O2
Molecular Weight:
374.2 g/mol
N-(3-Bromophenyl)-6,7-dimethoxy-N-methylquinazolin-4-amine
CAS No.: 229476-53-3
Inhibitors
VCID: VC0526812
Molecular Formula: C17H16BrN3O2
Molecular Weight: 374.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 229476-53-3 |
---|---|
Product Name | N-(3-Bromophenyl)-6,7-dimethoxy-N-methylquinazolin-4-amine |
Molecular Formula | C17H16BrN3O2 |
Molecular Weight | 374.2 g/mol |
IUPAC Name | N-(3-bromophenyl)-6,7-dimethoxy-N-methylquinazolin-4-amine |
Standard InChI | InChI=1S/C17H16BrN3O2/c1-21(12-6-4-5-11(18)7-12)17-13-8-15(22-2)16(23-3)9-14(13)19-10-20-17/h4-10H,1-3H3 |
Standard InChIKey | IPWGDOZPSOZFOD-UHFFFAOYSA-N |
SMILES | CN(C1=CC(=CC=C1)Br)C2=NC=NC3=CC(=C(C=C32)OC)OC |
Canonical SMILES | CN(C1=CC(=CC=C1)Br)C2=NC=NC3=CC(=C(C=C32)OC)OC |
Appearance | Solid powder |
Description | EBE-A22 is a derivative of PD 153035. EBE-A22, has no effect on EGF-R TK but maintains a high cytotoxic profile. EBE-A22 binds to DNA and behave as typical intercalating agents. EBE-A22 unwinds supercoiled plasmid, stabilizes duplex DNA against heat denaturation, and produces negative CD and ELD signals, as expected for an intercalating agent. EBE-A22, but not PD153035, interacts preferentially with GC-rich sequences and discriminates against homooligomeric runs of A and T which are often cut more readily by the enzyme in the presence of the drug compared to the control. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-((3-bromophenyl)amino)-6,7-dimethoxyquinazoline EBE-A22 N-(3-bromophenyl)-6,7-dimethoxy-4-quinazolinamine PD 153035 PD-153035 PD153035 |
Reference | 1: Goossens JF, Bouey-Bencteux E, Houssin R, Hénichart JP, Colson P, Houssier C, 2: Grunt TW, Tomek K, Wagner R, Puckmair K, Kainz B, Rünzler D, Gaiger A, Köhler |
PubChem Compound | 5328227 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume